Cas no 15258-56-7 (Benzonitrile,2,3,4-trihydroxy-)
15258-56-7 structure
Product Name:Benzonitrile,2,3,4-trihydroxy-
CAS No:15258-56-7
MF:C7H5NO3
MW:151.119501829147
CID:120882
PubChem ID:13746836
Update Time:2025-04-18
Benzonitrile,2,3,4-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2,3,4-trihydroxy-
- 2,3,4-TRIHYDROXYBENZONITRILE
- Benzonitrile,2,3,4-trihydroxy
- 15258-56-7
- DTXSID20548292
- SCHEMBL1266875
- AKOS006278550
- GPXIMVVEQNCDGW-UHFFFAOYSA-N
- 2,3,4-trihydroxybenzonitril
- FT-0691359
-
- Inchi： 1S/C7H5NO3/c8-3-4-1-2-5(9)7(11)6(4)10/h1-2,9-11H
- InChI Key： GPXIMVVEQNCDGW-UHFFFAOYSA-N
- SMILES： OC1C(=CC=C(C#N)C=1O)O
Computed Properties
- Exact Mass: 151.02700
- Monoisotopic Mass: 151.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 84.48000
- LogP: 0.67508
Benzonitrile,2,3,4-trihydroxy- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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